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Compound of Interest

Compound Name: 6-Me-ATP

Cat. No.: B15540736 Get Quote

Technical Support Center: 6-Me-ATP
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and storing 6-Me-ATP (N6-Methyladenosine 5'-

triphosphate). Below you will find troubleshooting guides and frequently asked questions to

address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is 6-Me-ATP?

A1: 6-Me-ATP (N6-Methyl-ATP) is a modified derivative of adenosine triphosphate (ATP).[1][2]

It is characterized by a methyl group on the N6 position of the adenine base. It serves as a

phosphate group donor and shows excellent binding affinity to certain kinases, such as GSK3β.

[1][2]

Q2: What are the primary applications of 6-Me-ATP in research?

A2: 6-Me-ATP is primarily used in biochemical and cellular assays. It is particularly useful for:

Serving as a phosphate donor for kinases like GSK3β in phosphorylation studies.[1][2]

Investigating the ATP-binding capabilities of various kinases across the proteome.[2]

Acting as a modulator of P2Y receptors.[3]
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Q3: How should I store solid (powder) 6-Me-ATP?

A3: For long-term storage, it is recommended to store the solid powder frozen and with a

desiccant to keep it dry.[4] While it may be shipped at ambient temperature without

degradation, consistent frozen storage minimizes decomposition to less than 0.5% per year.[4]

Q4: What is the best practice for preparing and storing 6-Me-ATP solutions?

A4: To prepare a stock solution, dissolve the 6-Me-ATP sodium salt in water; it is readily

soluble.[4] For stability, it is crucial to neutralize the solution to a pH between 6.8 and 7.4.[5][6]

ATP solutions are labile in acidic conditions.[4] Store aqueous solutions in aliquots at -20°C or

-80°C to avoid repeated freeze-thaw cycles.[6] Neutral solutions stored frozen can be stable for

at least a year.[4]

Q5: What are the signs of 6-Me-ATP degradation?

A5: The primary degradation products of ATP and its derivatives are ADP (adenosine

diphosphate) and AMP (adenosine monophosphate).[4][7] Inconsistent or lower-than-expected

activity in enzymatic assays, such as kinase assays, can be a functional indicator of

degradation. The concentration of total adenylates (ATP+ADP+AMP) remains relatively stable

even as ATP degrades.[7]

Q6: What safety precautions should I take when handling 6-Me-ATP?

A6: Standard laboratory safety practices should be followed. This includes wearing personal

protective equipment (PPE) such as gloves, safety glasses, and a lab coat.[8] Avoid forming

and inhaling dust if handling the powdered form.[8] Ensure good ventilation in the workspace.

[8] For detailed information, always consult the Safety Data Sheet (SDS) provided by the

supplier.
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Problem Possible Cause Recommended Solution

Inconsistent Kinase Assay

Results

1. Degradation of 6-Me-ATP:

The compound may have

hydrolyzed due to improper

storage (e.g., wrong pH,

multiple freeze-thaw cycles).2.

Incorrect Concentration: Errors

in preparing the stock solution

or dilutions.

1. Prepare a fresh stock

solution from solid powder.

Ensure the solution pH is

neutral (7.0-7.4) and store it in

single-use aliquots at -20°C or

below.[5][6]2. Verify the

concentration of your stock

solution using UV

spectrophotometry

(Absorbance at 259 nm).[4]

Low or No Phosphorylation

1. Inactive Kinase: The

enzyme may have lost

activity.2. Sub-optimal Buffer

Conditions: The assay buffer

may lack necessary

components like Mg²⁺, which

is crucial for ATP-dependent

reactions.[5]

1. Run a positive control with a

known active kinase and

standard ATP to confirm

enzyme viability.2. Ensure your

assay buffer contains an

appropriate concentration of

divalent cations like Mg²⁺. The

presence of Mg²⁺ can affect

the free energy of ATP

hydrolysis.[5]

Solubility Issues

1. Incorrect Solvent: Using a

solvent other than water for the

sodium salt form.2. Low pH of

Solution: Unbuffered aqueous

solutions of ATP can be mildly

acidic (around pH 3.5), which

might affect solubility or the

stability of other components.

[4][6]

1. Use high-purity water to

dissolve the 6-Me-ATP sodium

salt.[4]2. Adjust the pH of the

stock solution to ~7.4 using a

suitable buffer (e.g., TRIS or

HEPES) to improve stability

and mimic physiological

conditions.[6]

Quantitative Data Summary
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Property Value Source(s)

Molecular Formula C₁₁H₁₈N₅O₁₃P₃ (for free acid) [1]

Appearance White, crystalline powder [4]

Solubility
Soluble in water (up to 50

mg/ml for sodium salt)
[4]

Long-Term Storage (Solid) Store frozen with desiccant [4]

Storage (Aqueous Solution)
Stable for at least one year at

-20°C (pH ~7)
[4][6]

pH Stability
Stable in aqueous solutions

between pH 6.8 and 7.4
[5]

Primary Degradation Products ADP and AMP [4][7]

Experimental Protocols
Protocol: Preparation of a 10 mM 6-Me-ATP Stock Solution

Weighing: Carefully weigh the required amount of solid 6-Me-ATP (sodium salt) in a

microfuge tube using a calibrated analytical balance.

Dissolution: Add nuclease-free water to the tube to achieve a concentration slightly higher

than 10 mM to allow for pH adjustment. Vortex briefly to dissolve the powder completely.

pH Adjustment: Measure the pH of the solution. ATP solutions are naturally acidic.[6] Adjust

the pH to 7.4 using small additions of a dilute NaOH solution. This step is critical for the

stability of the solution.[5]

Final Volume: Add nuclease-free water to reach the final calculated volume for a 10 mM

concentration.

Concentration Verification (Optional but Recommended): Measure the absorbance of a

diluted sample at 259 nm to confirm the concentration.
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Aliquoting and Storage: Dispense the stock solution into small, single-use aliquots to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term use.[6]
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Caption: Recommended workflow for storing and handling 6-Me-ATP.
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6-Me-ATP in GSK3β Signaling
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Caption: Role of 6-Me-ATP as a phosphate donor for GSK3β.
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Troubleshooting Workflow

Inconsistent
Experimental Results

Is 6-Me-ATP solution
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Does assay buffer
contain Mg²⁺?

Yes Test enzyme with standard ATP
or obtain new enzyme lot.

No

Optimize buffer composition.

No

Problem Resolved

Yes

Click to download full resolution via product page

Caption: Decision tree for troubleshooting inconsistent results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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